Cas no 910395-61-8 (2-(1-Ethyl-1H-benzimidazol-2-yl)ethylamine dihydrochloride)

• Product Name: 2-(1-Ethyl-1H-benzimidazol-2-yl)ethylamine dihydrochloride
• CAS No: 910395-61-8
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 1069788
• PubChem ID: 24252551
• Update Time: 2025-04-20

2-(1-Ethyl-1H-benzimidazol-2-yl)ethylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-Ethyl-1H-benzimidazol-2-yl)ethanamine
• 2-(1-ethylbenzimidazol-2-yl)ethanamine
• 2-(1-ethyl-1H-benzimidazol-2-yl)ethanamine(SALTDATA: HCl)
• 2-(1-Ethyl-1H-benzimidazol-2-yl)ethan-1-amine
• DTXSID20640503
• EN300-58733
• 2-(1-ethyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine
• AKOS000302954
• 910395-61-8
• 2-(1-Ethyl-1H-benzoimidazol-2-yl)-ethylamine
• 2-(1-Ethyl-1H-benzo[d]imidazol-2-yl)ethanamine
• 2-(1-ethyl-1,3-benzodiazol-2-yl)ethanamine
• 2-(1-Ethyl-1H-benzimidazol-2-yl)ethylamine dihydrochloride

• MDL： MFCD08449808
• Inchi： 1S/C11H15N3/c1-2-14-10-6-4-3-5-9(10)13-11(14)7-8-12/h3-6H,2,7-8,12H2,1H3
• InChI Key： OUZBQYGEPNWECV-UHFFFAOYSA-N
• SMILES： N1(CC)C2C=CC=CC=2N=C1CCN

Computed Properties

• Exact Mass: 189.12700
• Monoisotopic Mass: 189.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.15
• Boiling Point: 363.1°C at 760 mmHg
• Flash Point: 173.4°C
• Refractive Index: 1.61
• PSA: 43.84000
• LogP: 2.25770